Cas no 1451042-69-5 (dec-9-en-1-amine hydrochloride)
dec-9-en-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- dec-9-en-1-amine hydrochloride
-
- MDL: MFCD28505850
- Inchi: 1S/C10H21N.ClH/c1-2-3-4-5-6-7-8-9-10-11;/h2H,1,3-11H2;1H
- InChI Key: HCGOSRAUORTJAB-UHFFFAOYSA-N
- SMILES: C(CCCCN)CCCC=C.Cl
dec-9-en-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
dec-9-en-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B429663-10mg |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B429663-50mg |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B429663-100mg |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-211891-0.05g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 0.05g |
$226.0 | 2023-09-16 | |
| Enamine | EN300-211891-0.1g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 0.1g |
$337.0 | 2023-09-16 | |
| Enamine | EN300-211891-0.25g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 0.25g |
$481.0 | 2023-09-16 | |
| Enamine | EN300-211891-0.5g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 0.5g |
$758.0 | 2023-09-16 | |
| Enamine | EN300-211891-1.0g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 1g |
$971.0 | 2023-05-31 | |
| Enamine | EN300-211891-2.5g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 2.5g |
$1903.0 | 2023-09-16 | |
| Enamine | EN300-211891-5.0g |
dec-9-en-1-amine hydrochloride |
1451042-69-5 | 95% | 5g |
$2816.0 | 2023-05-31 |
dec-9-en-1-amine hydrochloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on dec-9-en-1-amine hydrochloride
Recent Advances in the Study of 1451042-69-5 and dec-9-en-1-amine hydrochloride
The chemical compound 1451042-69-5, along with its derivative dec-9-en-1-amine hydrochloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug development, particularly in targeting specific biological pathways. Recent studies have focused on elucidating their molecular mechanisms, pharmacokinetics, and therapeutic efficacy, providing valuable insights for future research and clinical applications.
One of the key areas of investigation has been the role of dec-9-en-1-amine hydrochloride as a novel amine-based compound with potential antimicrobial and anticancer properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structural properties and stability. Preliminary findings suggest that this compound exhibits promising activity against a range of bacterial strains, including multidrug-resistant pathogens, making it a candidate for further development as an antimicrobial agent.
In addition to its antimicrobial potential, dec-9-en-1-amine hydrochloride has also been studied for its ability to modulate cellular signaling pathways. Recent in vitro and in vivo studies have demonstrated its inhibitory effects on specific kinases involved in cancer progression. These findings highlight its potential as a targeted therapy for certain types of malignancies, with ongoing research aimed at optimizing its bioavailability and reducing off-target effects.
The synthesis and optimization of 1451042-69-5 have also been a focal point of recent research. Scientists have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its scalability in industrial applications. Computational modeling and structure-activity relationship (SAR) studies have further aided in understanding its interaction with biological targets, paving the way for the design of more potent analogs.
Despite these advancements, challenges remain in the clinical translation of these compounds. Issues such as toxicity profiles, metabolic stability, and formulation optimization need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of these promising compounds into viable therapeutics.
In conclusion, the recent studies on 1451042-69-5 and dec-9-en-1-amine hydrochloride underscore their potential as versatile tools in chemical biology and drug discovery. Continued research efforts are expected to uncover new applications and refine their therapeutic profiles, ultimately contributing to the advancement of precision medicine and targeted therapies.
1451042-69-5 (dec-9-en-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)